tert-butyl N-{1-[trans-2-hydroxycyclobutyl]piperidin-4-yl}carbamate

• IUPAC Name: tert-butyl N-[1-[(1R,2R)-2-hydroxycyclobutyl]piperidin-4-yl]carbamate
• InChI: InChI=1S/C14H26N2O3/c1-14(2,3)19-13(18)15-10-6-8-16(9-7-10)11-4-5-12(11)17/h10-12,17H,4-9H2,1-3H3,(H,15,18)/t11-,12-/m1/s1
• InChI Key: HKBXLJDYBRIONF-VXGBXAGGSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)C2CCC2O
• Isomeric SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)[C@@H]2CC[C@H]2O
• Molecular Formula: C14H26N2O3
• Molecular Weight: 270.37 g/mol

Description

Chemical compounds with structures similar to the one you mentioned often belong to the class of organic compounds known as carbamates. These are organic compounds containing the carbamate group, which is a carbonyl group attached to an amine group.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry. The exact structure would depend on the specific substituents on the piperidine ring and the cyclobutyl group.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. For pharmaceutical compounds, this often involves binding to a specific receptor or enzyme. Without specific information on the biological activity of the compound, it’s difficult to provide a detailed mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as its biological activity. Material safety data sheets (MSDS) provide information on the potential hazards of a compound, including its toxicity, flammability, and environmental impact.

Future Directions

The future directions for research on a compound would depend on its potential applications. For example, if the compound has shown promising biological activity, future research might focus on optimizing its structure for better activity or lower toxicity.